Cas no 1157922-38-7 (3-(2-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea)

• Product Name: 3-(2-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea
• CAS No: 1157922-38-7
• MF: C₁₆H₁₆FN₃O
• MW: 285.316146850586
• CID: 5054597
• Update Time: 2025-08-02

3-(2-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea
• 1-(2-fluorophenyl)-3-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea
• NE42759
• Z1170245061
• 3-(2-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea

• Inchi： 1S/C16H16FN3O/c17-13-5-1-2-6-15(13)20-16(21)19-14-7-3-4-11-10-18-9-8-12(11)14/h1-7,18H,8-10H2,(H2,19,20,21)
• InChI Key： NRZGMRPPEOGMEC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(NC1=CC=CC2CNCCC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 2
• Topological Polar Surface Area: 53.2

Additional information on 3-(2-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea

Comprehensive Analysis of 3-(2-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea (CAS 1157922-38-7): Structure, Applications, and Research Insights

The compound 3-(2-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea (CAS 1157922-38-7) is a synthetic organic molecule featuring a unique urea backbone linked to a fluorophenyl group and a tetrahydroisoquinoline moiety. Its structural complexity and pharmacophore design have attracted significant attention in medicinal chemistry, particularly in the development of small-molecule inhibitors targeting protein-protein interactions. The presence of the fluorine atom enhances metabolic stability and bioavailability, making it a promising scaffold for drug discovery.

Recent studies highlight the role of 3-(2-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea in modulating enzymatic activity, especially in kinase inhibition and GPCR targeting. Researchers are exploring its potential in neurodegenerative disease models, given the tetrahydroisoquinoline fragment's affinity for central nervous system receptors. The compound's structure-activity relationship (SAR) is under investigation to optimize selectivity and reduce off-target effects, a hot topic in precision medicine.

From a synthetic perspective, the preparation of CAS 1157922-38-7 involves multi-step organic reactions, including urea coupling and heterocyclic ring formation. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields, addressing the growing demand for green chemistry solutions. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, critical for preclinical studies.

In the context of AI-driven drug discovery, 3-(2-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea has been featured in virtual screening libraries due to its drug-like properties (Lipinski's Rule compliance). Computational models predict its interaction with allosteric binding sites, aligning with trends in fragment-based drug design. This synergy between wet-lab experiments and in silico tools accelerates lead optimization, a frequently searched topic in biotech forums.

Safety and ADMET (absorption, distribution, metabolism, excretion, toxicity) profiling of CAS 1157922-38-7 indicate favorable blood-brain barrier permeability, sparking interest in CNS drug development. However, researchers emphasize the need for rigorous toxicology studies to address potential off-target interactions, a common concern in high-throughput screening campaigns. Regulatory guidelines like ICH M7 are applied to assess mutagenic risks, ensuring compliance with pharmaceutical standards.

Market-wise, the demand for fluorinated bioactive compounds like 3-(2-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea is rising, driven by orphan drug initiatives and personalized therapy trends. Patent landscapes reveal competitive filings around its derivatives, particularly for autoimmune disorders and oncology indications. Suppliers list it as a research-grade chemical, with purity levels exceeding 98%, catering to academic and industrial R&D sectors.

Future directions include exploring the compound's polypharmacology effects and combination therapies with existing drugs. Collaborative efforts between cheminformatics experts and biologists aim to decode its mechanism of action using CRISPR screening and proteomics. As open-access databases like PubChem and ChEMBL expand, CAS 1157922-38-7 continues to be a reference point for medicinal chemistry education and hit-to-lead optimization strategies.